molecular formula C16H19NO B6266804 1-[3-(benzyloxy)phenyl]propan-2-amine CAS No. 910384-68-8

1-[3-(benzyloxy)phenyl]propan-2-amine

Cat. No.: B6266804
CAS No.: 910384-68-8
M. Wt: 241.33 g/mol
InChI Key: RHSLHPHRQRWTLD-UHFFFAOYSA-N
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Description

“1-[3-(benzyloxy)phenyl]propan-2-amine” is a compound with the molecular formula C16H19NO . It is related to Metaraminol, a medication used to treat low blood pressure .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, transaminases have been used for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring attached to a propan-2-amine via a benzyloxy group .


Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, benzylic compounds are known to undergo oxidation and reduction reactions .

Scientific Research Applications

1-(3-(benzyloxy)phenyl)propan-2-amine has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-oxidant, and anti-tumor activities. Additionally, it has been studied for its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential candidate for the treatment of Alzheimer’s disease.

Mechanism of Action

Target of Action

The primary target of 1-[3-(benzyloxy)phenyl]propan-2-amine is transaminases (TAs) . Transaminases are enzymes that catalyze the transfer of an amino group from an amino acid to an alpha-keto acid. They play a crucial role in the metabolism of amino acids and are involved in various biochemical pathways.

Mode of Action

This compound interacts with its target, transaminases, to facilitate the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones . This interaction is facilitated by immobilised whole-cell biocatalysts with ®-transaminase activity .

Biochemical Pathways

The compound affects the biochemical pathways involving transaminases. Transaminases are key enzymes in the metabolism of amino acids. They catalyze the transfer of an amino group from an amino acid to an alpha-keto acid, facilitating the synthesis of various amines and amino acids. The compound’s interaction with transaminases can lead to the production of novel disubstituted 1-phenylpropan-2-amines .

Result of Action

The result of the compound’s action is the production of novel disubstituted 1-phenylpropan-2-amines . These compounds are produced with high conversion rates and enantiomeric excesses . The ®-enantiomers could be produced with 88–89% conversion and >99% ee, while the (S)-enantiomers could be selectively obtained as the unreacted fraction of the corresponding racemic amines in kinetic resolution with >48% conversion and >95% ee .

Advantages and Limitations for Lab Experiments

1-(3-(benzyloxy)phenyl)propan-2-amine is relatively easy to synthesize and has a wide range of potential applications. However, it can be difficult to isolate and purify due to the presence of the corresponding 1-(3-(benzyloxy)phenyl)propan-1-amine. Additionally, its potential therapeutic applications have yet to be fully explored, so further research is needed in this area.

Future Directions

Future research on 1-(3-(benzyloxy)phenyl)propan-2-amine should focus on further exploring its potential therapeutic applications. This could include further studies on its anti-inflammatory, anti-oxidant, and anti-tumor activities, as well as its potential as an inhibitor of the enzyme acetylcholinesterase. Additionally, further research should be conducted on the synthesis and purification of 1-(3-(benzyloxy)phenyl)propan-2-amine, as well as its mechanism of action. Finally, further research should be conducted on the potential toxicological effects of 1-(3-(benzyloxy)phenyl)propan-2-amine in order to ensure its safety for therapeutic use.

Synthesis Methods

1-(3-(benzyloxy)phenyl)propan-2-amine can be synthesized using a variety of methods. The most commonly used method is the condensation of benzyloxyacetophenone and propan-2-amine, which can be catalyzed by either acid or base. This reaction produces a mixture of the desired 1-(3-(benzyloxy)phenyl)propan-2-amine, as well as the corresponding 1-(3-(benzyloxy)phenyl)propan-1-amine. The 1-(3-(benzyloxy)phenyl)propan-2-amine can then be isolated and purified using a combination of column chromatography and recrystallization.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(benzyloxy)phenyl]propan-2-amine involves the reaction of 3-(benzyloxy)acetophenone with nitroethane followed by reduction of the resulting nitrostyrene intermediate to yield the final product.", "Starting Materials": [ "3-(benzyloxy)acetophenone", "Nitroethane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 3-(benzyloxy)acetophenone (1.0 g, 4.3 mmol) and nitroethane (0.5 mL, 7.2 mmol) in ethanol (10 mL) and add a catalytic amount of hydrochloric acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide solution (10%) to the reaction mixture until the pH reaches 9-10. Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure to obtain the crude nitrostyrene intermediate.", "Step 4: Dissolve the crude nitrostyrene intermediate in ethanol (10 mL) and add a solution of sodium borohydride (0.5 g, 13.2 mmol) in water (10 mL) dropwise with stirring. After the addition is complete, stir the mixture at room temperature for 24 hours.", "Step 5: Add water (20 mL) to the reaction mixture and extract the product with ethyl acetate (3 x 10 mL). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product as a white solid (yield: 70-80%)." ] }

910384-68-8

Molecular Formula

C16H19NO

Molecular Weight

241.33 g/mol

IUPAC Name

1-(3-phenylmethoxyphenyl)propan-2-amine

InChI

InChI=1S/C16H19NO/c1-13(17)10-15-8-5-9-16(11-15)18-12-14-6-3-2-4-7-14/h2-9,11,13H,10,12,17H2,1H3

InChI Key

RHSLHPHRQRWTLD-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC(=CC=C1)OCC2=CC=CC=C2)N

Purity

95

Origin of Product

United States

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